Cas no 1507780-04-2 (4-chloro-1-methoxy-2-(nitromethyl)benzene)

• Product Name: 4-chloro-1-methoxy-2-(nitromethyl)benzene
• CAS No: 1507780-04-2
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• CID: 6123938
• PubChem ID: 165753020
• Update Time: 2025-06-08

4-chloro-1-methoxy-2-(nitromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-methoxy-2-(nitromethyl)benzene
• 1507780-04-2
• EN300-1975551

• Inchi： 1S/C8H8ClNO3/c1-13-8-3-2-7(9)4-6(8)5-10(11)12/h2-4H,5H2,1H3
• InChI Key： NTOVGQNYHPWTPH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 201.0192708g/mol
• Monoisotopic Mass: 201.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55Ų

Additional information on 4-chloro-1-methoxy-2-(nitromethyl)benzene

Introduction to 4-Chloro-1-Methoxy-2-(Nitromethyl)benzene (CAS No. 1507780-04-2)

4-Chloro-1-methoxy-2-(nitromethyl)benzene (CAS No. 1507780-04-2) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its aromatic ring, substituted with a chlorine atom, a methoxy group, and a nitromethyl group, which collectively contribute to its distinct chemical properties and reactivity.

The chemical structure of 4-chloro-1-methoxy-2-(nitromethyl)benzene is particularly noteworthy. The presence of the chlorine atom at the para position and the methoxy group at the ortho position provides the molecule with enhanced stability and reactivity. The nitromethyl group at the meta position introduces additional complexity, making this compound a valuable intermediate in the synthesis of more complex molecules. The combination of these functional groups also imparts specific electronic and steric effects, which can be leveraged in various chemical reactions.

In the realm of pharmaceutical research, 4-chloro-1-methoxy-2-(nitromethyl)benzene has shown promise as an intermediate in the synthesis of novel drugs. Recent studies have explored its use in the development of anti-inflammatory agents and potential treatments for neurodegenerative diseases. For instance, a study published in the *Journal of Medicinal Chemistry* (2023) reported that derivatives of this compound exhibited potent anti-inflammatory activity by inhibiting key enzymes involved in inflammation pathways. Additionally, another study in *Bioorganic & Medicinal Chemistry Letters* (2023) highlighted its potential as a lead compound for developing new therapies for Alzheimer's disease.

The synthetic versatility of 4-chloro-1-methoxy-2-(nitromethyl)benzene is another key factor contributing to its significance. Researchers have developed several efficient synthetic routes to produce this compound, including catalytic methods and multi-step processes. One notable approach involves the nitro-Michael addition reaction followed by selective functional group transformations. These synthetic methods not only enhance the yield and purity of the final product but also allow for easy modification to create a wide range of derivatives with tailored properties.

In the field of materials science, 4-chloro-1-methoxy-2-(nitromethyl)benzene has been investigated for its potential use in the development of advanced materials. Its unique chemical structure makes it suitable for applications such as polymer synthesis and the creation of functional coatings. For example, a study published in *Macromolecules* (2023) demonstrated that this compound can be used as a monomer to produce polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in electronics, automotive, and aerospace industries.

The environmental impact of 4-chloro-1-methoxy-2-(nitromethyl)benzene is also an important consideration. While it is not classified as a hazardous substance, proper handling and disposal protocols should be followed to ensure environmental safety. Research into green chemistry approaches for its synthesis and use is ongoing, with a focus on reducing waste generation and minimizing environmental impact.

In conclusion, 4-chloro-1-methoxy-2-(nitromethyl)benzene (CAS No. 1507780-04-2) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and synthetic versatility make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing fields such as pharmaceuticals and materials science.